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Compound of Interest

Compound Name: Acrinathrin

Cat. No.: B052264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acrinathrin is a synthetic pyrethroid ester insecticide and acaricide valued for its high efficacy

against a broad spectrum of agricultural pests. As a neurotoxic agent, its primary mode of

action involves the modulation of voltage-gated sodium channels in the nervous systems of

target organisms, leading to paralysis and death. This technical guide provides a

comprehensive overview of Acrinathrin, including its physicochemical properties, detailed

toxicological data, and insecticidal efficacy. Furthermore, it delves into the molecular

mechanisms of action, outlining its primary interaction with sodium channels and exploring its

effects on other potential cellular targets. Detailed experimental protocols for key assays,

including electrophysiological analysis, in vitro metabolism studies, and residue analysis, are

provided to facilitate further research and development.

Physicochemical Properties
Acrinathrin is an organofluorine compound and a cyclopropanecarboxylate ester. Its chemical

and physical properties are summarized in the table below.
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Property Value

IUPAC Name

(S)-α-cyano-3-phenoxybenzyl (1R,3S)-2,2-

dimethyl-3-[(Z)-2-{[2,2,2-trifluoro-1-

(trifluoromethyl)ethoxy]carbonyl}vinyl]cyclopropa

necarboxylate

CAS Number 101007-06-1

Molecular Formula C₂₆H₂₁F₆NO₅

Molecular Weight 541.44 g/mol

Appearance White crystalline solid

Melting Point 81.5 °C

Boiling Point 528.2±50.0 °C (Predicted)

Density 1.376±0.06 g/cm³ (Predicted)

Water Solubility Low

LogP (Octanol-Water Partition Coefficient) 6.8

Mode of Action and Signaling Pathways
Acrinathrin, like other pyrethroids, primarily targets the voltage-gated sodium channels

(VGSCs) in the neurons of insects.[1][2] This interaction disrupts the normal functioning of the

nervous system, leading to the insecticidal effect.

Primary Target: Voltage-Gated Sodium Channels
Pyrethroids bind to the VGSCs and modify their gating kinetics.[1][2] Specifically, they prolong

the opening of the sodium channels by inhibiting their deactivation and inactivation.[2] This

leads to a persistent influx of sodium ions, causing prolonged depolarization of the neuronal

membrane, repetitive firing of action potentials, and eventual paralysis of the organism.[1][2]
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Acid Moiety Synthesis

Alcohol Moiety

Coupling and Final Steps

(1R,3S)-caronaldehyde

Intermediate 110

HWE Reaction

2-phosphonate-
substituted

tert-butylacetate

Diester 112

Condensation

Alkenyl Acid 113

Acrinathrin

Esterification with
hexafluoroisopropanol

(S)-α-cyanohydrin

Selective Hydrolysis
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Prepare Xenopus oocytes expressing
the target sodium channel

Mount oocyte in recording chamber
and perfuse with control saline

Impale oocyte with two microelectrodes
(voltage-sensing and current-injecting)

Establish two-electrode voltage clamp (TEVC)
Holding potential typically -80 to -100 mV

Apply voltage-step protocols to elicit
sodium currents (e.g., step depolarization)

Record baseline sodium currents

Perfuse oocyte with saline containing
Acrinathrin at desired concentrations

Record sodium currents in the
presence of Acrinathrin

Analyze changes in current kinetics:
- Peak current amplitude

- Time to peak
- Inactivation rate

- Tail current prolongation
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Collect soil or water sample

Extract with organic solvent
(e.g., acetone, acetonitrile, or hexane)

Liquid-liquid partitioning
(for water samples or soil extracts)

Clean-up using Solid Phase Extraction (SPE)
(e.g., Florisil or C18 cartridges)

Concentrate the extract

Analyze by Gas Chromatography-Mass Spectrometry (GC-MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acrinathrin: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052264#acrinathrin-as-a-pyrethroid-ester-insecticide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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